3-Methanesulfonylcyclohexane-1-sulfonyl chloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Methanesulfonylcyclohexane-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a cyclohexane ring substituted with a methanesulfonyl (-SO₂CH₃) group at position 3 and a sulfonyl chloride (-SO₂Cl) group at position 1. Sulfonyl chlorides are highly reactive intermediates widely used in organic synthesis, particularly in nucleophilic substitution reactions to form sulfonamides, sulfonate esters, and other derivatives .
Properties
Molecular Formula |
C7H13ClO4S2 |
|---|---|
Molecular Weight |
260.8 g/mol |
IUPAC Name |
3-methylsulfonylcyclohexane-1-sulfonyl chloride |
InChI |
InChI=1S/C7H13ClO4S2/c1-13(9,10)6-3-2-4-7(5-6)14(8,11)12/h6-7H,2-5H2,1H3 |
InChI Key |
JOWAIHVZPOEFTJ-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)C1CCCC(C1)S(=O)(=O)Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-Methanesulfonylcyclohexane-1-sulfonyl chloride typically involves the reaction of cyclohexane with methanesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained . Industrial production methods may vary, but they generally follow similar principles, often involving large-scale reactors and stringent quality control measures to ensure purity and consistency.
Chemical Reactions Analysis
Nucleophilic Substitution Reactions
The sulfonyl chloride groups readily undergo nucleophilic substitution, forming sulfonates or sulfonamides. Key reaction pathways include:
Mechanistic insight :
The reaction proceeds via a two-step process:
Elimination Reactions and Sulfene Formation
Under basic conditions, the compound can undergo elimination to generate sulfene intermediates:
Key characteristics :
Cycloaddition and Heterocycle Formation
The sulfene intermediate (
) reacts with unsaturated systems:
| Partner | Product Class | Conditions | Yield Range |
|---|---|---|---|
| α-Hydroxyketones | Five-membered sultones | Room temperature, 2 h | 60–75% |
| 1,3-Dienes | Six-membered sultams | Reflux in DCM, 12 h | 45–65% |
Example :
Reaction with cyclopentadiene forms bicyclic sulfones via Diels-Alder pathways .
Radical-Mediated Reactions
Under photochemical or thermal initiation, sulfonyl chlorides generate sulfonyl radicals:
Documented applications :
-
Hydrosulfonylation of alkenes : Forms vicinal sulfones in presence of fac-Ir(ppy)₃ photocatalyst
-
C–H functionalization : Reacts with unactivated hydrocarbons under UV light
Functional Group Transformations
The compound serves as a key intermediate in multi-step syntheses:
Carboxylic acid activation
Reacts with carboxylic acids to form mixed anhydrides:
Leaving group enhancement
Converts hydroxyl groups to superior leaving groups (mesylates):
Scientific Research Applications
3-Methanesulfonylcyclohexane-1-sulfonyl chloride has several applications in scientific research:
Mechanism of Action
The mechanism by which 3-Methanesulfonylcyclohexane-1-sulfonyl chloride exerts its effects involves its reactivity as a sulfonyl chloride. It acts as an electrophile, readily reacting with nucleophiles to form sulfonamide or sulfonate ester bonds . This reactivity is crucial in its role in organic synthesis and modification of biomolecules.
Comparison with Similar Compounds
Key Observations:
Reactivity: The target compound’s dual sulfonyl groups (one chloride, one methyl) likely enhance its electrophilicity compared to mono-sulfonyl analogs like 3-methoxycyclohexane-1-sulfonyl chloride . Trifluoromethanesulfonyl chloride exhibits superior leaving-group ability due to the electron-withdrawing -CF₃ group, making it more reactive in triflation reactions.
Physical Properties :
- Lipophilicity increases with bulky substituents (e.g., cyclohexylmethoxy in ), whereas aromatic analogs (e.g., ) may exhibit higher thermal stability.
- The methoxy group in reduces reactivity compared to electron-withdrawing substituents like -SO₂CH₃.
Safety and Handling :
- Sulfonyl chlorides generally require careful handling due to moisture sensitivity and corrosivity. However, safety data for many analogs (e.g., ) remain incomplete, necessitating precautionary measures .
Biological Activity
3-Methanesulfonylcyclohexane-1-sulfonyl chloride is a compound of significant interest due to its potential biological activities, particularly in antimicrobial applications. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including antimicrobial efficacy, toxicity profiles, and relevant case studies.
Chemical Structure and Properties
3-Methanesulfonylcyclohexane-1-sulfonyl chloride is characterized by the presence of sulfonyl groups, which are known to enhance the biological activity of compounds. The compound's structure allows for various interactions with biological targets, making it a candidate for further research in medicinal chemistry.
Antimicrobial Activity
Numerous studies have evaluated the antimicrobial properties of 3-methanesulfonylcyclohexane-1-sulfonyl chloride and its derivatives. The following table summarizes key findings regarding the Minimum Inhibitory Concentration (MIC) values and zones of inhibition against various bacterial strains:
| Compound | Bacterial Strain | Zone of Inhibition (mm) | MIC (μg/mL) |
|---|---|---|---|
| 3-Methanesulfonylcyclohexane-1-sulfonyl chloride | Escherichia coli | 31 ± 0.12 | 7.81 |
| 3-Methanesulfonylcyclohexane-1-sulfonyl chloride | Staphylococcus aureus | 30 ± 0.12 | 7.81 |
| Derivative 5a | Klebsiella pneumoniae | Not reported | Not reported |
| Derivative 9a | Bacillus subtilis | Not active | Not applicable |
These results indicate that derivatives of the compound exhibit potent antibacterial activity, particularly against Gram-negative bacteria like E. coli and K. pneumoniae. However, they showed limited activity against Gram-positive strains such as B. subtilis .
Toxicity Assessment
Toxicity evaluations were conducted using aquatic crustaceans (Daphnia magna) and mammalian cell lines to assess the safety profile of the compound. The findings revealed a range of toxicity levels:
- Moderate to High Toxicity : Some derivatives exhibited significant toxicity in Daphnia magna assays.
- Non-toxic Variants : Certain compounds demonstrated low toxicity, indicating a potential therapeutic window for development .
The transformation of starting materials into more complex structures generally resulted in improved antimicrobial profiles but sometimes increased toxicity, highlighting the need for careful structural optimization.
Case Studies and Research Findings
A notable case study focused on the synthesis and biological evaluation of various sulfonamide derivatives, including 3-methanesulfonylcyclohexane-1-sulfonyl chloride. This study illustrated how structural modifications could lead to enhanced bioactivity:
- Synthesis Techniques : Various synthetic routes were explored to optimize yield and purity.
- In Vitro Assays : Comprehensive antimicrobial testing was performed against a panel of clinically relevant pathogens.
- Structure-Activity Relationship (SAR) : Detailed analysis indicated that specific modifications to the sulfonamide moiety significantly impacted antimicrobial efficacy .
Q & A
Basic Research Questions
Q. What are the established synthesis routes for 3-Methanesulfonylcyclohexane-1-sulfonyl chloride, and how do reaction conditions influence yield?
- The compound is typically synthesized via sulfonation and subsequent functionalization. For example, analogous sulfonyl chlorides are prepared by reacting cyclohexane derivatives with methanesulfonyl chloride under inert atmospheres (e.g., nitrogen) in solvents like dichloromethane or chloroform. Temperature control (0–5°C) is critical to minimize side reactions. Purification involves recrystallization or column chromatography using silica gel with ethyl acetate/hexane gradients .
- Key parameters : Solvent polarity, reaction time, and stoichiometric ratios of sulfonating agents.
Q. What analytical techniques are recommended for characterizing 3-Methanesulfonylcyclohexane-1-sulfonyl chloride?
- Nuclear Magnetic Resonance (NMR) : H and C NMR to confirm sulfonyl and methanesulfonyl group positions.
- Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight and fragmentation patterns.
- Infrared (IR) Spectroscopy : Peaks near 1360 cm (S=O stretching) and 1170 cm (S-O stretching) confirm sulfonyl functionalities .
Q. How should researchers handle and store this compound to ensure safety and stability?
- Handling : Use chemical-resistant gloves (e.g., nitrile), safety goggles, and respiratory protection in ventilated fume hoods. Avoid contact with moisture, which can hydrolyze sulfonyl chlorides .
- Storage : Keep in amber glass bottles under inert gas (argon) at –20°C to prevent thermal decomposition .
Advanced Research Questions
Q. What mechanistic insights explain the reactivity of 3-Methanesulfonylcyclohexane-1-sulfonyl chloride in nucleophilic substitutions?
- The sulfonyl chloride group acts as a strong electrophile. In reactions with amines or alcohols, the chloride leaving group is displaced, forming sulfonamides or sulfonate esters. Computational studies (e.g., DFT) can model transition states to predict regioselectivity, particularly in sterically hindered cyclohexane systems .
- Experimental validation : Monitor reaction progress via TLC or in situ IR to detect intermediate species.
Q. How do solvent polarity and temperature affect the compound’s stability during long-term reactions?
- Polar aprotic solvents (e.g., DMF, DMSO) stabilize intermediates but may accelerate hydrolysis. Non-polar solvents (e.g., toluene) reduce side reactions but require higher temperatures for solubility.
- Thermal stability : Differential Scanning Calorimetry (DSC) reveals decomposition onset temperatures (~150°C). Decomposition products include SO and chlorinated hydrocarbons, identified via GC-MS .
Q. How can researchers resolve contradictions in reported synthetic yields for derivatives of this compound?
- Case study : Discrepancies in yields (e.g., 60–85%) may arise from impurities in starting materials or variations in workup protocols. Systematic optimization via Design of Experiments (DoE) can isolate critical factors (e.g., pH control during quenching).
- Data reconciliation : Cross-validate results using orthogonal techniques (e.g., HPLC purity assays vs. H NMR integration) .
Q. What strategies mitigate racemization in chiral derivatives synthesized from this compound?
- Steric control : Use bulky auxiliaries (e.g., tert-butyl groups) to restrict conformational freedom.
- Low-temperature reactions : Conduct substitutions at –40°C to slow kinetic resolution.
- Chiral HPLC or circular dichroism (CD) monitors enantiomeric excess during synthesis .
Methodological Tables
| Parameter | Optimal Range | Impact on Reaction |
|---|---|---|
| Reaction Temperature | 0–5°C | Minimizes hydrolysis |
| Solvent Polarity | Chloroform (ε = 4.8) | Balances solubility and stability |
| Stoichiometry (R-Cl: Nucleophile) | 1:1.2 | Ensures complete conversion |
| Analytical Technique | Target Data | Reference Standard |
|---|---|---|
| H NMR | δ 3.1–3.3 ppm (sulfonyl) | Tetramethylsilane (TMS) |
| HRMS | m/z 285.81 ([M+H]) | Calibrated with perfluorokerosene (PFK) |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
